Cas no 82868-96-0 (1,8-Dihydroxy-3,5,6,7-tetramethoxyxanthone)

• Product Name: 1,8-Dihydroxy-3,5,6,7-tetramethoxyxanthone
• CAS No: 82868-96-0
• MF: C₁₇H₁₆O₈
• MW: 348.304145812988
• CID: 988275
• PubChem ID: 5487631
• Update Time: 2024-03-01

1,8-Dihydroxy-3,5,6,7-tetramethoxyxanthone Chemical and Physical Properties

Names and Identifiers

• demethyleustomin
• 1,8-dihydroxy-2,3,4,6-tetramethoxyxanthen-9-one
• 1,8-Dihydroxy-3,5,6,7-tetramethoxyxanthone
• 1,8-Dihydroxy-2,3,4,6-tetramethoxy-9H-xanthen-9-one
• 9H-Xanthen-9-one, 1,8-dihydroxy-2,3,4,6-tetramethoxy-
• 82868-96-0
• 1,8-dihydroxy-3,5,6,7-tetramethoxy-xanthone
• Demethyl-eustomin
• DTXSID201002980

• Inchi： 1S/C17H16O8/c1-21-7-5-8(18)10-9(6-7)25-14-11(12(10)19)13(20)15(22-2)17(24-4)16(14)23-3/h5-6,18,20H,1-4H3
• InChI Key： PFIUFQOJAPBLTQ-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=2C(C2C(=C(C(=C(C1=2)OC)OC)OC)O)=O)O)OC

Computed Properties

• Exact Mass: 348.084517
• Monoisotopic Mass: 348.084517
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: 2.7

Experimental Properties

• Density: 1.413
• Boiling Point: 598.2°C at 760 mmHg
• Flash Point: 221.4°C
• Refractive Index: 1.614

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Xanthones